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Compound Focus: Flubromazepam-d4
Cat. No.: S11215150

Storage Conditions for Flubromazepam Solutions

For certified reference material (CRM) solutions of Flubromazepam, the most precise storage guidance

comes from chemical manufacturers. The table below summarizes the key conditions.

Specification Storage Condition Applicable To Source
Long-term Storage -20°C Certified Reference Material
Temperature (CRM) solutions in methanol [1]
Solution 1.0 mg/mL in methanol Certified Reference Material
Concentration (CRM) [1]
Physical Form Solid Powder Active pharmaceutical ingredient
[2]
Powder Storage Cool, dry place, away from Solid (powder) form [2]
Advice light; tightly closed container

Chemical & Pharmacokinetic Profile of Flubromazepam
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Understanding the basic properties of the parent compound can provide context for handling its deuterated

analog. The following table consolidates key data.

Property

Description / Value

Source

IUPAC Name

Molecular Formula

Elimination Half-life

Purity of Research
Material

Primary Application

7-Bromo-5-(2-fluorophenyl)-1,3-dihydro-1,4-benzodiazepin-2-one

C1sH10BrFN20

~106 hours (cited in multiple sources); also reported as 10-20 hours
in one human study

> 98% to 99%

Pharmacological research on GABA-A receptors; recreational use
as a novel psychoactive substance (NPS)

Experimental Protocols from Research Studies

[3] [2]

[3][2]

[3] [4]

[2] [4]

[1] [5]
[4]

A 2022 study investigated the dependence potential and cardiotoxicity of Flubromazepam in rodents. The

experimental workflow for the Conditioned Place Preference (CPP) test, which demonstrated the

compound's dependence liability, is outlined below.
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Study Population:
Male C57BL/6J Mice

'

Habituation (Days 1-3)
Free exploration of all
compartments for 30 min/day

:

Pre-Conditioning (Day 4)
Establish baseline preference
for compartments (15 min)

.

Conditioning (Days 5-14)
10-day protocol:
- Drug Day: i.p. Flubromazepam
(0.1 mg/kg) in white compartment
- Saline Day: Vehicle in black compartment

'

Post-Conditioning Test (Day 15)
Measure final compartment
preference (15 min)

Click to download full resolution via product page

Key Methodology Details:

e Chemical Preparation: Flubromazepam (purity >98%) was dissolved in a vehicle solution of saline,
DMSO, and Tween 80 (ratio 18:1:1) [4].
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e Dosage: The study found a significant conditioned place preference at a dose of 0.1 mg/kg,
administered intraperitoneally [4].

e Apparatus: The CPP apparatus consisted of three distinct compartments (black, white, and a neutral
gray start box) with automated recording of time spent in each via an infrared sensor system [4].

Important Safety and Handling Information

Handling this substance requires strict safety precautions due to its potency and potential hazards.

e Hazard Classification: Commercial sources classify the methanol solution with hazard codes for
Acute Toxicity (Oral, Dermal, Inhalation), Flammable Liquid, and specific target organ toxicity [1].
The powder form is also considered hazardous [2].

e Precautionary Measures:
o Personal Protective Equipment (PPE): Use gloves and safety goggles to avoid inhalation,
ingestion, or skin contact [2].
o First Aid: In case of ingestion, do not induce vomiting and seek immediate medical attention
[2].
¢ Legal Status: Flubromazepam is a controlled substance in numerous countries, including the UK
(Class C), Germany (Anlage Il), South Korea, and the US state of Virginia (Schedule I) [3] [4].
Researchers must verify the legal status in their country before purchasing or handling [2].

Key Information for Researchers

¢ For Flubromazepam-d4 specifics: It is highly recommended to consult the certificate of analysis
(COA) provided with your specific batch of Flubromazepam-d4, as it contains detailed stability data,
expiration dates, and storage conditions validated by the manufacturer [1].

o Stability inference: While specific data for the deuterated form is unavailable, storing
Flubromazepam-d4 as a solution in methanol at -20°C or below is a standard and prudent practice
for maintaining the stability of most deuterated internal standards.

o Safety first: The strong dependence potential and observed cardiotoxicity of Flubromazepam in
animal studies underscore the critical importance of strict safety protocols in the laboratory [5] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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